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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzoic acid

Cat. No.: B146349 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of 4-Chloro-3-nitrobenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-3-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a vital

building block in organic synthesis. Its unique structural features, comprising a chlorine atom, a

nitro group, and a carboxylic acid moiety on a benzene ring, impart a versatile reactivity profile.

This makes it a valuable intermediate in the production of a wide range of commercially

significant compounds, including pharmaceuticals, dyes, and fungicides.[1][2] This technical

guide provides a comprehensive overview of the chemical and physical properties of 4-Chloro-
3-nitrobenzoic acid, detailed experimental protocols for its synthesis, and its applications in

various fields of chemical research and development.

Chemical and Physical Properties
4-Chloro-3-nitrobenzoic acid is a light yellow to cream-colored crystalline powder.[3][4] The

presence of the electron-withdrawing nitro and chloro groups, along with the carboxylic acid

group, significantly influences its chemical and physical characteristics.

Table 1: Physical and Chemical Properties of 4-Chloro-3-nitrobenzoic Acid
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Property Value Source(s)

Molecular Formula C₇H₄ClNO₄ [1][3][5][6][7][8][9]

Molecular Weight 201.56 g/mol [1][5][8][10]

CAS Number 96-99-1 [1][5][6][8][11]

Appearance
White to light yellow crystalline

powder
[3][9]

Melting Point 180-183 °C [4][9][12][13]

Boiling Point 371.6 ± 27.0 °C (Predicted) [4][12][13]

Density ~1.64 g/cm³ [9][12][14]

pKa 3.35 ± 0.10 (Predicted) [3][4]

Solubility

Insoluble in water; Sparingly

soluble in acetone and

ethanol.

[9][11]

Experimental Protocols
The most common method for the synthesis of 4-Chloro-3-nitrobenzoic acid is the

electrophilic aromatic substitution (nitration) of 4-chlorobenzoic acid using a mixture of

concentrated nitric acid and sulfuric acid.[5]

Synthesis of 4-Chloro-3-nitrobenzoic Acid via Nitration
of 4-Chlorobenzoic Acid
This protocol describes a common laboratory-scale synthesis.

Materials:

4-chlorobenzoic acid

Concentrated sulfuric acid (H₂SO₄)

Concentrated nitric acid (HNO₃)
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1,2-dichloroethane

Crushed ice

Water

Procedure:

Suspend 78.25 g of 4-chlorobenzoic acid in 400 ml of 1,2-dichloroethane in a suitable

reaction vessel.

With stirring, add 99.0 g of a mixed acid solution (containing 35.2% nitric acid and 64.2%

sulfuric acid) dropwise over 3 hours, maintaining the temperature at 40°C.[15]

After the addition is complete, continue stirring the mixture for an additional 2 hours at 40°C.

[15]

Pour the reaction mixture onto 300 ml of crushed ice and water.[15]

Distill off the 1,2-dichloroethane.

Filter the remaining aqueous suspension to collect the solid product.[15]

Wash the product with water and dry it at 90°C.[15]

This procedure typically yields a high purity product with a melting point of 182.9° to 184.0°C.

[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://prepchem.com/4-chloro-3-nitrobenzoic-acid/
https://prepchem.com/4-chloro-3-nitrobenzoic-acid/
https://prepchem.com/4-chloro-3-nitrobenzoic-acid/
https://prepchem.com/4-chloro-3-nitrobenzoic-acid/
https://prepchem.com/4-chloro-3-nitrobenzoic-acid/
https://prepchem.com/4-chloro-3-nitrobenzoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow: Synthesis of 4-Chloro-3-nitrobenzoic Acid

Start: Suspend 4-chlorobenzoic acid
in 1,2-dichloroethane

Dropwise addition of
mixed acid (HNO₃/H₂SO₄)

at 40°C over 3 hours

Stir for 2 hours
at 40°C

Pour reaction mixture
onto ice/water

Distill off
1,2-dichloroethane

Filter solid product
and wash with water

Dry product at 90°C

End: Obtain pure
4-Chloro-3-nitrobenzoic acid

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 4-Chloro-3-nitrobenzoic acid.
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Applications in Drug Development and Organic
Synthesis
4-Chloro-3-nitrobenzoic acid is a versatile intermediate in the synthesis of various organic

molecules, particularly in the pharmaceutical and dye industries.[1][2] Its functional groups can

be selectively manipulated to introduce further complexity, making it a valuable precursor for

active pharmaceutical ingredients (APIs).

The compound's utility stems from the distinct reactivity of its substituents. The carboxylic acid

can be converted to esters, amides, or acid chlorides. The nitro group can be readily reduced

to an amine, which is a common step in the synthesis of heterocyclic compounds and other

complex molecules. The chlorine atom can undergo nucleophilic substitution, although this is

less facile due to the deactivating effect of the other groups.

Logical Relationship: Role as a Synthetic Intermediate

Chemical Transformations

Resulting Intermediates/Products

Final Applications

4-Chloro-3-nitrobenzoic Acid

Reduction of
Nitro Group
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of Carboxylic Acid

Nucleophilic Aromatic
Substitution of Chlorine

3-Amino-4-chlorobenzoic
acid derivatives
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Caption: The role of 4-Chloro-3-nitrobenzoic acid as a versatile intermediate in chemical

synthesis.

Safety and Handling
4-Chloro-3-nitrobenzoic acid is an irritant to the skin, eyes, and respiratory system.[6][8][13]

[16] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a

lab coat, should be worn when handling this chemical.[16][17] Work should be conducted in a

well-ventilated area, such as a fume hood.[9][16] In case of contact, flush the affected area with

plenty of water.[6][16] For detailed safety information, refer to the Safety Data Sheet (SDS).[6]

[13][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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